Cas no 1546505-09-2 (4-Chloropyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde)

• Product Name: 4-Chloropyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde
• CAS No: 1546505-09-2
• MF: C₇H₄ClN₃O
• MW: 181.579159736633
• CID: 5736714
• PubChem ID: 83875910
• Update Time: 2026-03-11

4-Chloropyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1546505-09-2
• 4-Chloropyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde
• Pyrrolo[2,1-f][1,2,4]triazine-7-carboxaldehyde, 4-chloro-

• Inchi： 1S/C7H4ClN3O/c8-7-6-2-1-5(3-12)11(6)10-4-9-7/h1-4H
• InChI Key： XWEWRCQGUOXHMI-UHFFFAOYSA-N
• SMILES： ClC1C2=CC=C(C=O)N2N=CN=1

Computed Properties

• Exact Mass: 181.0042895g/mol
• Monoisotopic Mass: 181.0042895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• pka: -4.67±0.30(Predicted)